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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600

An In-depth Technical Guide to Bis(2-
butoxyethyl) Phthalate-d4

This technical guide provides a comprehensive overview of the physical and chemical
properties of Bis(2-butoxyethyl) Phthalate-d4, a deuterated analogue of Bis(2-butoxyethyl)
Phthalate. This document is intended for researchers, scientists, and drug development
professionals who utilize this compound as an internal standard or for other analytical
purposes.

Chemical Identity and Composition

Bis(2-butoxyethyl) Phthalate-d4 is a stable, isotopically labeled form of Bis(2-butoxyethyl)
Phthalate, where four hydrogen atoms on the benzene ring have been replaced with
deuterium. This isotopic substitution makes it an ideal internal standard for quantification of the
parent compound in various matrices using mass spectrometry-based methods.
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Identifier Value Citation

bis(2-butoxyethyl) 3,4,5,6-
Chemical Name tetradeuteriobenzene-1,2- [1112]

dicarboxylate

CAS Number 1398065-96-7 [3]
Molecular Formula C20H26D406 [3]
Molecular Weight 370.47 g/mol [3]
Accurate Mass 370.22934566 Da [2]
Isotopic Purity Typically = 99 atom % D

Chemical Purity Typically = 97%

Physical and Chemical Properties

Detailed experimental data for the physical properties of Bis(2-butoxyethyl) Phthalate-d4 are
not readily available. However, the physical properties of its non-deuterated analogue, Bis(2-
butoxyethyl) Phthalate (CAS No. 117-83-9), are expected to be very similar and are provided
below for reference.
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Property Value Citation
Appearance Colorless liquid [4]
Melting Point -55 °C [5]
Boiling Point 270 °C at 22 mmHg [5]
Density ~1.06 g/cm?3 [5]

Slightly soluble in chloroform
Solubility and methanol. Very low

solubility in water (<0.3 g/L).

Stable under recommended
Stability storage conditions. Noted to [6]
be "fast to light".

Recommended storage at 2-
Storage ) ] [7]
8°C in a refrigerator.

Experimental Protocols
Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

Bis(2-butoxyethyl) Phthalate-d4 is primarily used as an internal standard for the
quantification of Bis(2-butoxyethyl) Phthalate and other phthalates by GC-MS. The following is
a representative analytical method.

Instrumentation:
¢ Gas Chromatograph: Agilent 6890 or equivalent
o Mass Spectrometer: Agilent 5973 or equivalent

e GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film thickness) or similar 5% phenyl-
methylpolysiloxane column.

GC Conditions:
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« Injector Temperature: 280°C
 Injection Mode: Splitless
e Injection Volume: 1 uL
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 1 minute
o Ramp 1: 20°C/min to 280°C
o Hold at 280°C for 5 minutes

Mass Spectrometer Conditions:

lonization Mode: Electron lonization (El) at 70 eV

Source Temperature: 230°C

Quadrupole Temperature: 150°C

Acquisition Mode: Selected lon Monitoring (SIM)

o Quantification lon for Bis(2-butoxyethyl) Phthalate: m/z 149

o Quantification lon for Bis(2-butoxyethyl) Phthalate-d4: m/z 153

o Qualifier lons: To be selected based on the mass spectrum of the standards.
Sample Preparation:

A detailed sample preparation protocol will depend on the matrix being analyzed (e.qg.,
environmental samples, biological fluids, consumer products). A general approach involves
extraction of the analytes from the sample using a suitable organic solvent, followed by
concentration and reconstitution in a solvent compatible with GC-MS analysis. The internal
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standard, Bis(2-butoxyethyl) Phthalate-d4, should be added to the sample at the beginning of
the extraction process to account for any losses during sample preparation and analysis.

Mandatory Visualizations
Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of phthalates using GC-MS
with an internal standard.
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Caption: General workflow for phthalate analysis using GC-MS.

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of deuterated standards.

o Storage: Bis(2-butoxyethyl) Phthalate-d4 should be stored in a tightly sealed container,
protected from light, in a refrigerator at 2-8°C.[7]

« Handling: As with any chemical, appropriate personal protective equipment (gloves, lab coat,
safety glasses) should be worn when handling this compound. Work should be conducted in
a well-ventilated area. Phthalates are common laboratory contaminants, so care must be
taken to avoid cross-contamination of samples and standards.[8]

 Stability: The compound is generally stable under the recommended storage conditions.
Long-term stability studies for the deuterated compound are not widely published, but the
non-deuterated analogue is known to be "fast to light,"” suggesting that protection from light is
important.[6]

Synthesis

A common method for the synthesis of phthalate esters is the esterification of phthalic
anhydride with the corresponding alcohol. For Bis(2-butoxyethyl) Phthalate-d4, this would
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involve the reaction of deuterated phthalic anhydride (phthalic-d4 anhydride) with 2-
butoxyethanol. The deuterated starting material can be synthesized through various
established deuteration methods.

Phthalic-d4 Anhydride

2-Butoxyethanol

o )

Bis(2-butoxyethyl) Phthalate-d4 Final Product

Click to download full resolution via product page
Caption: A plausible synthetic pathway for Bis(2-butoxyethyl) Phthalate-d4.

Disclaimer: This document is intended for informational purposes only and does not constitute
a certificate of analysis. Users should refer to the documentation provided by the supplier for
specific lot information and safety data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Bis(2-butoxyethyl)
Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586600#physical-and-chemical-properties-of-bis-2-
butoxyethyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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